Cas no 923109-26-6 (8-{3-(2-methoxyphenyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{3-(2-methoxyphenyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923109-26-6
• MF: C₂₀H₂₄N₆O₃
• MW: 396.442963600159
• CID: 5427385
• Update Time: 2025-07-01

8-{3-(2-methoxyphenyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[3-(2-methoxyanilino)propyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 8-{3-(2-methoxyphenyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H24N6O3/c1-12-13(2)26-16-17(24(3)20(28)23-18(16)27)22-19(26)25(12)11-7-10-21-14-8-5-6-9-15(14)29-4/h5-6,8-9,21H,7,10-11H2,1-4H3,(H,23,27,28)
• InChI Key： IHXDMGLJUPUOBW-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCNC3=CC=CC=C3OC)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{3-(2-methoxyphenyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 923109-26-6 and Product Name: 8-{3-(2-methoxyphenyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

The compound in question, identified by the CAS number 923109-26-6, is a highly specialized molecule with a complex chemical structure. Its product name, 8-{3-(2-methoxyphenyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, highlights its intricate composition and potential biological significance. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in the field of pharmaceutical research.

At the core of this compound's identity is its imidazopyrimidine scaffold, a heterocyclic structure that has garnered significant attention in medicinal chemistry due to its versatility and biological activity. The presence of multiple functional groups, including an amine and methoxy substituents, contributes to its unique reactivity and potential interactions with biological targets. This structural complexity makes it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. The 8-{3-(2-methoxyphenyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been subjected to molecular docking studies to identify potential binding sites on target proteins. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways.

In vitro experiments have begun to elucidate the compound's mechanism of action. Initial results indicate that it may interfere with the activity of key enzymes such as kinases and phosphodiesterases. This interference could lead to modulation of signaling pathways relevant to diseases such as cancer and neurodegeneration. The 8-(3-(2-methoxyphenyl)aminopropyl)-1-methylimidazo[1',2':1,6]pyrido[3',4':5',6']pyrimidin-7(8h)-one moiety appears particularly crucial in mediating these effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the careful assembly of various building blocks under controlled conditions. Researchers have leveraged modern catalytic methods to improve yield and purity. The development of efficient synthetic routes is essential for scaling up production and conducting further preclinical studies.

One of the most exciting aspects of this compound is its potential therapeutic applications. Current research is focused on its efficacy in treating conditions characterized by abnormal cell proliferation and inflammation. Preclinical models have shown promising results in reducing tumor growth and alleviating symptoms associated with chronic inflammatory diseases. These findings have generated considerable interest among researchers seeking novel therapeutic strategies.

The chemical stability of CAS No 923109-26-6 is another critical factor that influences its suitability for pharmaceutical development. Studies have been conducted to assess its degradation under various storage conditions and exposure to light or moisture. Ensuring long-term stability is paramount for clinical translation and commercialization.

The role of imidazopyrimidine derivatives in medicinal chemistry cannot be overstated. These compounds have shown promise across a wide range of therapeutic areas due to their ability to interact with multiple biological targets. The specific modifications present in this molecule enhance its binding affinity and selectivity for certain receptors or enzymes.

As research progresses, the integration of artificial intelligence (AI) tools into drug discovery pipelines is becoming increasingly prevalent. AI-driven platforms can predict the efficacy and toxicity of compounds like 8-{3-(2-methoxyphenyl)aminopropyl}-1-methylimidazo[1',2':1...